Cas no 1018142-65-8 (1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 1018142-65-8
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• MDL: MFCD09701559
• CID: 3159030
• PubChem ID: 25247676
• Update Time: 2025-06-24

1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Cyclopentylamino)-2-oxoethyl]-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 1-[2-(cyclopentylamino)-2-oxoethyl]-3-cyclopropyl-6-methyl-
• 1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• 1018142-65-8
• 1-[2-(cyclopentylamino)-2-oxoethyl]-3-cyclopropyl-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1-[(cyclopentylcarbamoyl)methyl]-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1-(2-(Cyclopentylamino)-2-oxoethyl)-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• DTXSID301111685
• MFCD09701559
• AKOS005167618
• EN300-231468
• 1-(2-(Cyclopentylamino)-2-oxoethyl)-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1-[(CYCLOPENTYLCARBAMOYL)METHYL]-3-CYCLOPROPYL-6-METHYLPYRAZOLO[3,4-B]PYRIDINE-4-CARBOXYLIC ACID
• STK351926

• MDL： MFCD09701559
• Inchi： 1S/C18H22N4O3/c1-10-8-13(18(24)25)15-16(11-6-7-11)21-22(17(15)19-10)9-14(23)20-12-4-2-3-5-12/h8,11-12H,2-7,9H2,1H3,(H,20,23)(H,24,25)
• InChI Key： XCRLHJMAJVLTCJ-UHFFFAOYSA-N
• SMILES： C12N(CC(NC3CCCC3)=O)N=C(C3CC3)C1=C(C(O)=O)C=C(C)N=2

Computed Properties

• Exact Mass: 342.16919058Da
• Monoisotopic Mass: 342.16919058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.1Ų

Additional information on 1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Introduction to 1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid (CAS No. 1018142-65-8)

1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid, identified by its CAS number 1018142-65-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of functional groups, including a cyclopentylcarbamoyl moiety and a methyl substituent at the 6-position, contributes to its distinctive chemical profile and biological interactions.

The pyrazolo[3,4-bpyridine-4-carboxylic acid core of this molecule is particularly noteworthy due to its structural similarity to several bioactive natural products and synthetic drugs. Pyrazolopyridines have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The presence of a cyclopropyl group at the 3-position further enhances the compound's steric properties, potentially influencing its binding affinity and selectivity in biological targets.

Recent advancements in drug discovery have highlighted the importance of rational molecular design, where structural features are carefully tailored to optimize pharmacokinetic and pharmacodynamic properties. The 1-(cyclopentylcarbamoyl)methyl group in this compound introduces a polar moiety that may enhance solubility and cell membrane permeability, while the overall scaffold provides a rigid framework for precise target interactions. Such features make this compound a promising candidate for further exploration in medicinal chemistry.

In the context of contemporary research, compounds like 1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid are being evaluated for their potential in addressing unmet medical needs. The pyrazolopyridine scaffold has demonstrated efficacy in preclinical studies as an inhibitor of kinases and other enzymes implicated in cancer progression. Additionally, modifications such as the cyclopentylcarbamoyl group have been shown to improve metabolic stability and reduce off-target effects, aligning with current trends in drug development.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies may include cyclocondensation reactions to form the pyrazolopyridine core, followed by functional group interconversions to introduce the cyclopentylcarbamoyl, cyclopropyl, and methyl substituents. Advanced techniques such as transition-metal catalysis and flow chemistry may be employed to enhance efficiency and scalability.

The pharmacological profile of 1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid is under active investigation in academic and industrial research settings. Preliminary studies suggest that this compound exhibits moderate activity against certain enzymatic targets, with potential applications in treating inflammatory disorders or infectious diseases. Further characterization through structure-activity relationship (SAR) studies will be essential to refine its therapeutic potential.

From a computational chemistry perspective, molecular modeling techniques can provide valuable insights into the binding interactions of this compound with biological targets. By simulating its molecular dynamics and docking studies, researchers can predict binding affinities and identify key residues involved in receptor interactions. These computational approaches complement experimental efforts and accelerate the drug discovery process.

The regulatory landscape for novel pharmaceutical compounds requires rigorous evaluation to ensure safety and efficacy before clinical translation. While 1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid has not yet entered human trials, preclinical data must meet stringent criteria set by regulatory agencies such as the FDA or EMA. This includes toxicity assessments, pharmacokinetic studies, and proof-of-concept demonstrations in relevant disease models.

Future directions for research on this compound may include exploring its role in combination therapies or investigating novel derivatives with enhanced properties. The flexibility of the pyrazolopyridine scaffold allows for diverse chemical modifications, enabling researchers to fine-tune biological activity while maintaining favorable pharmacokinetic profiles. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits.

In summary,1-(cyclopentylcarbamoyl)methyl-3-cyclopropyl-6-methyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid (CAS No. 1018142-65-8) represents a promising lead compound with significant potential in pharmaceutical development. Its unique structural features and preliminary biological activity position it as a valuable asset for ongoing research initiatives aimed at addressing complex diseases through innovative chemical solutions.